Cas no 62256-13-7 (Thiophene, 2-[(2-methylphenyl)sulfonyl]-4-(phenylsulfonyl)-)

• Product Name: Thiophene, 2-[(2-methylphenyl)sulfonyl]-4-(phenylsulfonyl)-
• CAS No: 62256-13-7
• MF: C₁₇H₁₄O₄S₃
• MW: 378.485661029816
• CID: 452255
• PubChem ID: 71388242
• Update Time: 2025-04-19

Thiophene, 2-[(2-methylphenyl)sulfonyl]-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[(2-methylphenyl)sulfonyl]-4-(phenylsulfonyl)-
• 4-(benzenesulfonyl)-2-(2-methylphenyl)sulfonylthiophene
• 62256-13-7
• 4-(Benzenesulfonyl)-2-(2-methylbenzene-1-sulfonyl)thiophene
• DTXSID90810317

• Inchi： 1S/C17H14O4S3/c1-13-7-5-6-10-16(13)24(20,21)17-11-15(12-22-17)23(18,19)14-8-3-2-4-9-14/h2-12H,1H3
• InChI Key： PLJDFEKQOLAXSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(C1=CC(=CS1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 378.00552
• Monoisotopic Mass: 378.00542244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 68.28